molecular formula C15H15ClF3NO B8267537 (5-Methoxy-2-(trifluoromethyl)phenyl)(phenyl)methanamine hydrochloride

(5-Methoxy-2-(trifluoromethyl)phenyl)(phenyl)methanamine hydrochloride

Cat. No. B8267537
M. Wt: 317.73 g/mol
InChI Key: LLRKSMCGVHQYMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5-Methoxy-2-(trifluoromethyl)phenyl)(phenyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C15H15ClF3NO and its molecular weight is 317.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality (5-Methoxy-2-(trifluoromethyl)phenyl)(phenyl)methanamine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-Methoxy-2-(trifluoromethyl)phenyl)(phenyl)methanamine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis Method Details

Design of the Synthesis Pathway
The synthesis pathway for (5-Methoxy-2-(trifluoromethyl)phenyl)(phenyl)methanamine hydrochloride involves the reaction of 5-methoxy-2-(trifluoromethyl)benzaldehyde with phenylmagnesium bromide, followed by reductive amination with formaldehyde and ammonium chloride to yield the final product as a hydrochloride salt.

Starting Materials
5-methoxy-2-(trifluoromethyl)benzaldehyde, phenylmagnesium bromide, formaldehyde, ammonium chloride, hydrochloric acid, diethyl ether, sodium sulfate

Reaction
Step 1: Dissolve 5-methoxy-2-(trifluoromethyl)benzaldehyde (1.0 equiv) in dry diethyl ether and add phenylmagnesium bromide (1.2 equiv) dropwise at 0°C under nitrogen atmosphere., Step 2: Stir the reaction mixture at room temperature for 2 hours and then quench the reaction with saturated ammonium chloride solution., Step 3: Extract the organic layer with diethyl ether and wash with water and brine., Step 4: Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain the crude product., Step 5: Dissolve the crude product in methanol and add formaldehyde (1.2 equiv) and ammonium chloride (1.2 equiv)., Step 6: Stir the reaction mixture at room temperature for 24 hours and then quench the reaction with hydrochloric acid., Step 7: Concentrate the reaction mixture under reduced pressure and dissolve the residue in diethyl ether., Step 8: Wash the organic layer with water and brine, dry over sodium sulfate, and concentrate under reduced pressure to obtain the crude product., Step 9: Dissolve the crude product in methanol and add hydrochloric acid to obtain the final product as a hydrochloride salt.

Properties

IUPAC Name

[5-methoxy-2-(trifluoromethyl)phenyl]-phenylmethanamine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14F3NO.ClH/c1-20-11-7-8-13(15(16,17)18)12(9-11)14(19)10-5-3-2-4-6-10;/h2-9,14H,19H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LLRKSMCGVHQYMM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)C(F)(F)F)C(C2=CC=CC=C2)N.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15ClF3NO
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.73 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(5-Methoxy-2-(trifluoromethyl)phenyl)(phenyl)methanamine hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.